Cas no 1805172-23-9 (6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805172-23-9
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4866688
• Update Time: 2025-06-08

6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-1-2(5(9)13)4(6(10)11)7(14)12-3/h1,6H,(H,12,14)
• InChI Key： MYMIHUCFZFJQKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride

Recent Advances in the Application of 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride (CAS: 1805172-23-9) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride (CAS: 1805172-23-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic compound, characterized by its unique difluoromethyl and hydroxyl functional groups, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs and agrochemicals.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride as a precursor for the synthesis of potent kinase inhibitors. The compound's ability to undergo nucleophilic substitution at the 4-carbonyl chloride position, followed by further functionalization, enabled the creation of a diverse library of pyridine derivatives. These derivatives exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low nanomolar range. The study highlighted the compound's role in facilitating structure-activity relationship (SAR) studies, particularly in optimizing the pharmacokinetic properties of the resulting inhibitors.

Another significant application of this compound was reported in the field of agrochemical research. A 2024 paper in Pest Management Science detailed its use as a building block for novel fungicides targeting resistant strains of fungal pathogens. The difluoromethyl group was found to enhance the bioavailability and metabolic stability of the final products, while the hydroxyl group provided a handle for further derivatization. The resulting compounds showed broad-spectrum activity against economically important crop diseases, with reduced environmental persistence compared to traditional fungicides.

Recent synthetic methodology developments have also focused on improving the accessibility of 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that reduced the number of purification steps while maintaining high purity (>99%). This advancement has significant implications for industrial-scale production, potentially lowering the cost of downstream pharmaceutical applications.

The safety profile and handling considerations of this compound have been the subject of recent investigations. While generally stable under standard laboratory conditions, studies have shown that proper storage at -20°C under inert atmosphere is recommended to prevent degradation. Material Safety Data Sheet (MSDS) analyses indicate that appropriate personal protective equipment should be used when handling this compound, particularly due to its acyl chloride functionality.

Looking forward, the unique structural features of 6-Chloro-3-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the development of covalent inhibitors. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical development for years to come.